Cas no 2171950-28-8 (7-chloro-4-methyl-1H-indazole-3-carbaldehyde)

• Product Name: 7-chloro-4-methyl-1H-indazole-3-carbaldehyde
• CAS No: 2171950-28-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 6050634
• PubChem ID: 165779450
• Update Time: 2025-09-27

7-chloro-4-methyl-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-methyl-1H-indazole-3-carbaldehyde
• EN300-1616836
• 2171950-28-8

• Inchi： 1S/C9H7ClN2O/c1-5-2-3-6(10)9-8(5)7(4-13)11-12-9/h2-4H,1H3,(H,11,12)
• InChI Key： ZHABIDDULMJPCP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C(C=O)NN=C21

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 7-chloro-4-methyl-1H-indazole-3-carbaldehyde

Introduction to 7-chloro-4-methyl-1H-indazole-3-carbaldehyde (CAS No. 2171950-28-8)

7-chloro-4-methyl-1H-indazole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2171950-28-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole scaffold, a structural motif widely recognized for its biological activity and utility in drug development. The presence of both chloro and methyl substituents, along with the aldehyde functional group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The indazole core is a fused bicyclic system consisting of an azole ring and a benzene ring, which is known to exhibit diverse biological activities. The specific substitution pattern in 7-chloro-4-methyl-1H-indazole-3-carbaldehyde enhances its reactivity and makes it a versatile building block for the synthesis of more complex molecules. The aldehyde group, in particular, serves as a reactive site for condensation reactions, allowing for the facile introduction of various functional groups and the construction of intricate molecular architectures.

In recent years, there has been growing interest in indazole derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro and methyl substituents in 7-chloro-4-methyl-1H-indazole-3-carbaldehyde are known to modulate the electronic properties of the molecule, influencing its interactions with biological targets. This makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties.

One of the most compelling aspects of 7-chloro-4-methyl-1H-indazole-3-carbaldehyde is its potential as a precursor in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel derivatives with enhanced potency and selectivity. For instance, studies have demonstrated its utility in generating indazole-based inhibitors targeting specific enzymes or receptors involved in disease pathways. The aldehyde functionality allows for further derivatization through condensation reactions with amino compounds, leading to Schiff bases and other heterocyclic systems with promising pharmacological profiles.

The synthesis of 7-chloro-4-methyl-1H-indazole-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. The chlorination and methylation steps are critical in establishing the desired substitution pattern on the indazole ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These synthetic strategies highlight the compound's importance as a key intermediate in modern drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the understanding of 7-chloro-4-methyl-1H-indazole-3-carbaldehyde's reactivity and potential applications. Molecular modeling studies have provided insights into how structural modifications can influence binding affinity and metabolic stability. These insights are crucial for designing next-generation drug candidates with improved pharmacokinetic profiles. Additionally, high-throughput screening (HTS) techniques have been utilized to rapidly assess the biological activity of derivatives derived from this compound, accelerating the discovery process.

The pharmaceutical industry has taken notice of 7-chloro-4-methyl-1H-indazole-3-carbaldehyde due to its versatility and potential therapeutic applications. Several academic institutions and biotechnology companies are actively investigating its derivatives as candidates for treating various diseases. Early-stage clinical trials have shown promising results with some indazole-based compounds, paving the way for further development efforts. The compound's role as a building block in medicinal chemistry underscores its significance in addressing unmet medical needs.

In conclusion, 7-chloro-4-methyl-1H-indazole-3-carbaldehyde (CAS No. 2171950-28-8) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.